1-Chloro-3-methyloctadeca-6,9,12-triene

• CAS No.: 61626-31-1
• Molecular Formula: C19H33Cl
• Molecular Weight: 296.9 g/mol
• IUPAC Name: 1-chloro-3-methyloctadeca-6,9,12-triene
• InChI: InChI=1S/C19H33Cl/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(2)17-18-20/h7-8,10-11,13-14,19H,3-6,9,12,15-18H2,1-2H3
• InChI Key: BFYCRJKCSJGOMI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=CCC=CCC=CCCC(C)CCCl

Description

1-Chloro-3-methyloctadeca-6,9,12-triene is a chlorinated unsaturated hydrocarbon with an 18-carbon backbone (octadeca), featuring a chlorine atom at position 1, a methyl group at position 3, and conjugated double bonds at positions 6, 9, and 12. The compound’s properties are influenced by its halogenation, alkyl substitution, and triene system, which may confer distinct physical and chemical behaviors compared to analogous compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-chloro-3-methyloctadeca-6,9,12-triene typically involves the chlorination of a precursor compound, such as 3-methyloctadeca-6,9,12-triene. The reaction is carried out under controlled conditions to ensure selective chlorination at the desired position. Common reagents used in this process include chlorine gas or other chlorinating agents, and the reaction is often conducted in the presence of a catalyst to enhance the reaction rate and yield .

Industrial Production Methods

Industrial production of 1-chloro-3-methyloctadeca-6,9,12-triene may involve large-scale chlorination processes, utilizing continuous flow reactors to maintain consistent reaction conditions and high throughput. The use of advanced separation techniques, such as distillation or chromatography, ensures the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-Chloro-3-methyloctadeca-6,9,12-triene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can convert the double bonds into single bonds, yielding saturated compounds.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and osmium tetroxide (OsO₄).

Reduction: Hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) is often used for reduction reactions.

Substitution: Nucleophiles such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products Formed

Oxidation: Epoxides and alcohols.

Reduction: Saturated hydrocarbons.

Substitution: Compounds with various functional groups replacing the chlorine atom.

Scientific Research Applications

1-Chloro-3-methyloctadeca-6,9,12-triene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-chloro-3-methyloctadeca-6,9,12-triene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of cellular processes, such as signal transduction and gene expression. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Triene-Bearing Ammonium Salts ( and )

Compounds 7 and 9 from Molecules (2013) are ergosta-derived ammonium bromides with a 5,7,12-triene system and acetate/alkylammonium substituents. Key comparisons:

• Structural Differences: The ergosta derivatives feature a steroid backbone with ionic ammonium groups, while 1-Chloro-3-methyloctadeca-6,9,12-triene is a linear aliphatic chain with non-ionic substituents (Cl and CH₃). The triene positions differ: 6,9,12 in the target compound vs. 5,7,12 in the ergosta derivatives.
• Physical Properties: Melting points of the ammonium salts range from 194–204°C due to ionic interactions . In contrast, the target compound’s non-ionic structure likely results in a lower melting point, though specific data are unavailable. Solubility: The ammonium salts are polar and water-soluble, whereas the chloro-methyl triene is expected to be lipophilic.
• Spectral Data :
  • The ergosta derivatives show characteristic $ ^1H $-NMR signals for triene protons at δ 5.13–6.14 ppm, with coupling constants ($ J $) of ~2.8–9.8 Hz . Similar shifts and coupling patterns may occur in the target compound’s triene protons, though exact values would depend on substituent effects.

Halogenated Alkanes ()

1,2,3-Trichloropropane, a fully chlorinated short-chain alkane, provides insights into halogenation effects:

• While the target compound’s toxicity is undocumented, its longer carbon chain and reduced chlorine content may lower bioavailability and environmental persistence.
• Reactivity : The absence of double bonds in 1,2,3-Trichloropropane limits its utility in addition reactions, whereas the triene system in the target compound could enable Diels-Alder or polymerization reactions.

Functionalized Trioxa and Azido Compounds ()

Compounds like 11-Azido-3,6,9-trioxaundecan-1-amine share ether and azide functionalities but lack the triene system.

Data Table: Comparative Analysis of Key Features

Compound	Backbone	Substituents	Triene Positions	Melting Point (°C)	Key Applications
1-Chloro-3-methyloctadeca-6,9,12-triene	Linear C18	Cl (C1), CH₃ (C3)	6,9,12	N/A	Hypothetical: Polymers
N,N-dimethyl-(3β-acetate-ergosta-5,7,12-triene)-N-octylammonium bromide (7)	Steroid	Acetate, ammonium bromide	5,7,12	203–204	Surfactants, drug delivery
1,2,3-Trichloropropane	Linear C3	Cl (C1, C2, C3)	None	-14.7	Industrial solvent

Research Findings and Gaps

• Synthetic Routes : The ergosta derivatives (–2) are synthesized via quaternization reactions, but the target compound may require radical chlorination or olefin metathesis.
• Thermal Stability : Ionic ammonium salts exhibit higher thermal stability than aliphatic chlorinated trienes, which may decompose at moderate temperatures.
• Spectroscopic Characterization : $ ^1H $-NMR and $ ^{13}C $-NMR data for the ergosta derivatives (e.g., δ 164.06 ppm for carbonyl in $ ^{13}C $-NMR ) provide a benchmark for analyzing the target compound’s functional groups.